6-Chrysen-6-ylbenzo[d][2]benzazepine-5,7-dione

• IUPAC Name: 6-chrysen-6-ylbenzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C32H19NO2/c34-31-27-15-7-4-12-23(27)24-13-5-8-16-28(24)32(35)33(31)30-19-29-21-10-2-1-9-20(21)17-18-25(29)22-11-3-6-14-26(22)30/h1-19H
• InChI Key: SQTNIIDYSRRCTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C4=CC=CC=C34)N5C(=O)C6=CC=CC=C6C7=CC=CC=C7C5=O
• Molecular Formula: C32H19NO2
• DSSTOX Substance ID: DTXSID70299181
• Molecular Weight: 449.5 g/mol
• CAS RN: 25698-65-1

Description

6-Chrysen-6-ylbenzodbenzazepine-5,7-dione , also known by its chemical formula C32H19NO2 , is a heterocyclic compound with intriguing properties. Its molecular weight is approximately 449.508 g/mol . The compound exhibits a fascinating combination of aromatic and heterocyclic features.

Synthesis Analysis

The synthesis of this compound involves a palladium-induced cascade of N-cyclization and oxidative Heck reactions of o-alkynylanilines . This innovative approach allows the preparation of indolobenzazepinones (paullones) with an alkylidene group at C7 . Remarkably, this synthesis can be achieved in just 3–4 steps starting from ortho-iodoanilines .

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : The compound has been synthesized through various chemical reactions, including the preparation of pyrazolo-fused heterocyclic compounds through azine rearrangements, as well as palladium-catalyzed homocoupling reactions with benzamides. These methods offer pathways for creating structurally diverse derivatives of the compound (Schweizer et al., 1993); (Kondapalli et al., 2017).

• Structural Characterization : The configuration of exocyclic double bonds and other structural elements of related compounds have been determined through NOE experiments and X-ray crystallographic analysis, offering insights into their molecular architecture (Schweizer et al., 1993).

Pharmacological Properties

• Antitumor Activity : Some derivatives of benzazepinones, including structures similar to 6-Chrysen-6-ylbenzo[d][2]benzazepine-5,7-dione, have been observed to exhibit in vivo antitumor activity. This suggests potential applications in cancer research and therapy (Kunick, 1999).

• Neuropharmacological Activity : Derivatives have been studied for their effects on neurotransmitter uptake, indicating potential research applications in neuropharmacology and the development of treatments for neurological disorders (Mondeshka et al., 1990).

Chemical Reactions and Derivatives

• Formation of Tricyclic Ring Systems : Novel tricyclic ring systems derived from benzazepines have been synthesized, highlighting the compound's utility in creating complex chemical structures (Gallaschun & Schnur, 1990).

• Diverse Heterocyclic Compounds : The compound's derivatives have been used in the synthesis of various heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals (Kim, Lee, & Kim, 2002).